2-methylsulfanyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)pyridine-3-carboxamide

• IUPAC Name: 2-methylsulfanyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C21H23N3O3S/c1-28-20-16(6-4-10-22-20)19(25)23-14-7-8-18-17(13-14)21(26)24-11-3-2-5-15(24)9-12-27-18/h4,6-8,10,13,15H,2-3,5,9,11-12H2,1H3,(H,23,25)
• InChI Key: QBVYHHVSRXEBMF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)NC2=CC3=C(C=C2)OCCC4CCCCN4C3=O
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

The compound 2-methylsulfanyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)pyridine-3-carboxamide is a complex molecule that may have potential biological activity due to its structural features. Although the provided papers do not directly discuss this compound, they do provide insights into similar molecular structures and their properties, which can be extrapolated to understand the compound .

Synthesis Analysis

The synthesis of related compounds involves the functionalization of pyrimidine derivatives. For instance, the benzylation and nitrosation of 4-amino-2-(methylsulfanyl)pyrimidin-6(1H)-one lead to various polymorphs and derivatives with different substituents . This suggests that the synthesis of the target compound could involve similar strategies, such as the introduction of a methylsulfanyl group and subsequent modifications to the pyridine and benzoxazocin moieties.

Molecular Structure Analysis

The molecular structure of related compounds, such as 7-amino-2-methylsulfanyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid, has been characterized in different crystal environments . These structures exhibit hydrogen-bonding interactions and, in some cases, π-π stacking interactions, which contribute to their supramolecular architecture . The target compound likely exhibits similar intermolecular interactions, which could influence its biological activity.

Chemical Reactions Analysis

The chemical reactions of similar compounds involve the formation of hydrogen bonds and the generation of polymorphic forms . These reactions are crucial for the stability and reactivity of the compounds. The target compound may also undergo reactions that are influenced by its ability to form hydrogen bonds and its polymorphic nature.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds are determined by their molecular structure and intermolecular interactions. For example, the solvate and monohydrate forms of 7-amino-2-methylsulfanyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid exhibit different hydrogen-bonding networks, which affect their properties . Similarly, the target compound's properties would be influenced by its molecular structure, hydrogen-bonding capabilities, and potential polymorphism.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve exploring its potential applications, optimizing its synthesis, studying its reactivity, or investigating its mechanism of action.